3-Amino-4-phenoxy-5-sulfamoylbenzoic acid

Description

3-Amino-4-phenoxy-5-sulfamoylbenzoic acid is an organic compound with the molecular formula C13H12N2O5S. It features a unique chemical structure including an amino group, a phenoxy group, and a sulfamoyl group attached to a benzoic acid core. It is also known by other names, including 3-Amino-5-(aminosulphonyl)-4-phenoxybenzoic acid. This compound is not categorized as a medicine or drug, and it has not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease.

The compound can inhibit the growth of certain bacterial strains, suggesting its potential as an antibiotic agent. It has structural similarities with known anti-inflammatory drugs, so it may also exhibit anti-inflammatory activity. Furthermore, as a reference standard for bumetanide, a loop diuretic, it may have implications in managing conditions such as heart failure and hypertension. It is also a crucial starting material in the synthesis of Bumetanide. A synthetic method describes this compound reacting with n-butyl alcohol in the presence of a Lewis acid catalyst to yield Bumetanide.

Similar compounds include Bumetanide Related Compound B, also known as 3-Nitro-4-phenoxy-5-sulfamoylbenzoic acid, and Butyl 3-(butylamino)-4-phenoxy-5-sulfamoylbenzoate . 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid is identified by the Chemical Abstracts Service (CAS) number 28328-54-3. It is used as a reference standard in the production of bumetanide tablets . The European Chemicals Agency (ECHA) also provides substance information on 3-amino-5-(aminosulphonyl)-4-phenoxybenzoic acid.

• CAS No.: 28328-54-3
• Product Name: 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid
• Molecular Formula: C13H12N2O5S
• Molecular Weight: 308.31 g/mol
• IUPAC Name: 3-amino-4-phenoxy-5-sulfamoylbenzoic acid
• Standard InChI: InChI=1S/C13H12N2O5S/c14-10-6-8(13(16)17)7-11(21(15,18)19)12(10)20-9-4-2-1-3-5-9/h1-7H,14H2,(H,16,17)(H2,15,18,19)
• Standard InChIKey: GVQZPZSQRCXSJI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2S(=O)(=O)N)C(=O)O)N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2S(=O)(=O)N)C(=O)O)N
• Purity: > 95%
• Synonyms: 3-Amino-4-phenoxy-5-sulphamoylbenzoic acid; Desbutylbumetanide; PF 1578; Bumetanide impurity B
• PubChem Compound: 119927
• Last Modified: Aug 15 2023